Determination of catechol in cigarette smoke
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9669100189
Abstract
A procedure has been devised for the specific determination of catechol in cigarette-smoke condensates. This procedure should also be applicable to the determination of catechol in other materials resulting from pyrolytic or combustion processes.
As the catechol is isolated without recourse to the formation of a derivative, no interference is encountered as a result of the presence of guaiacol or similar compounds. Avoidance of the use of alkaline conditions throughout the procedure has permitted reproducible and high recoveries.
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